Cas no 213130-77-9 (2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether)

2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether structure
213130-77-9 structure
Product Name:2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
CAS No:213130-77-9
MF:C17H16O7
MW:332.304745674133
CID:6717607
Update Time:2024-03-03

2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

    • 5,7,3'-Trihydroxy-2',4'-dimethoxyisoflavanone
    • Secundiflorol H
    • 2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
    • Inchi: 1S/C17H16O7/c1-22-12-4-3-9(17(23-2)16(12)21)10-7-24-13-6-8(18)5-11(19)14(13)15(10)20/h3-6,10,18-19,21H,7H2,1-2H3
    • InChI Key: WGOWHNMEQADXHD-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C(OC)C(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • XLogP3: 0.679
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